Cas no 58059-47-5 (6-(4-Chlorophenyl)pyridazin-3-amine)

• Product Name: 6-(4-Chlorophenyl)pyridazin-3-amine
• CAS No: 58059-47-5
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 367266
• PubChem ID: 12257520
• Update Time: 2025-04-19

6-(4-Chlorophenyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-Chlorophenyl)pyridazin-3-amine
• 3-AMINO-6-(4-CHLOROPHENYL)PYRIDAZINE
• 3-Pyridazinamine,6-(4-chlorophenyl)-
• 3-amine-6-(4-chlorophenyl)pyridazine
• 3-amino-6-(4-chlorophenyl)-pyridazine
• 3-amino-6-(p-chlorophenyl)pyridazine
• 6-(4-chlorophenyl)-3-pyridazinamine
• 6-(4-chloro-phenyl)-pyridazin-3-ylamine
• 6-(4-Chlor-phenyl)-3-amino-pyridazin
• CTK5A7797
• SureCN1752781
• DTXSID50482736
• [6-(4-chlorophenyl)-pyridazin-3-yl]-amine
• SCHEMBL1752781
• 58059-47-5
• AKOS011484531
• J-511660
• UPKPYBJMJKISBG-UHFFFAOYSA-N
• A831717
• DB-398873
• HS-3226

• MDL： MFCD06801352
• Inchi： 1S/C10H8ClN3/c11-8-3-1-7(2-4-8)9-5-6-10(12)14-13-9/h1-6H,(H2,12,14)
• InChI Key： UPKPYBJMJKISBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(N)N=N1

Computed Properties

• Exact Mass: 205.04100
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.323
• Boiling Point: 427.502°C at 760 mmHg
• Flash Point: 212.346°C
• Refractive Index: 1.642
• PSA: 51.80000
• LogP: 2.96040

6-(4-Chlorophenyl)pyridazin-3-amine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines